Cas no 95664-16-7 (8-Chloro-4H-chromen-4-one)

8-Chloro-4H-chromen-4-one structure
8-Chloro-4H-chromen-4-one structure
Product Name:8-Chloro-4H-chromen-4-one
CAS No:95664-16-7
MF:C9H5ClO2
MW:180.58780169487
CID:838215
PubChem ID:847723
Update Time:2024-10-25

8-Chloro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 8-chloro-
    • 8-chloro-4H-chromen-4-one
    • 8-chlorochromen-4-one
    • 8-Chlorochromone
    • 8-Chloro-4H-1-benzopyran-4-one
    • SBB089722
    • FCH830646
    • AKOS001312270
    • SCHEMBL21858330
    • 95664-16-7
    • AO-079/15259040
    • Z223042536
    • 8-Chloro-4H-chromen-4-one
    • Inchi: 1S/C9H5ClO2/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-5H
    • InChI Key: OGGRZBIEROQZPD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C(C=COC=21)=O

Computed Properties

  • Exact Mass: 179.9978071g/mol
  • Monoisotopic Mass: 179.9978071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.2
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